Cas no 2680904-61-2 (benzyl N-2-(3-bromophenyl)-4-methylpentan-2-ylcarbamate)

• Product Name: benzyl N-2-(3-bromophenyl)-4-methylpentan-2-ylcarbamate
• CAS No: 2680904-61-2
• MF: C₂₀H₂₄BrNO₂
• MW: 390.314064979553
• CID: 5626578
• PubChem ID: 165926808
• Update Time: 2025-06-11

benzyl N-2-(3-bromophenyl)-4-methylpentan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28302632
• benzyl N-[2-(3-bromophenyl)-4-methylpentan-2-yl]carbamate
• 2680904-61-2
• benzyl N-2-(3-bromophenyl)-4-methylpentan-2-ylcarbamate

• Inchi： 1S/C20H24BrNO2/c1-15(2)13-20(3,17-10-7-11-18(21)12-17)22-19(23)24-14-16-8-5-4-6-9-16/h4-12,15H,13-14H2,1-3H3,(H,22,23)
• InChI Key： SKVKPKXHEXQKEM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C)(CC(C)C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 389.09904g/mol
• Monoisotopic Mass: 389.09904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-2-(3-bromophenyl)-4-methylpentan-2-ylcarbamate

Introduction to Benzyl N-2-(3-bromophenyl)-4-methylpentan-2-ylcarbamate (CAS No. 2680904-61-2)

Benzyl N-2-(3-bromophenyl)-4-methylpentan-2-ylcarbamate, with the chemical formula C₁₈H₂₃BrNO₂, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates and exhibits a unique structural framework that makes it a promising candidate for various biological and chemical applications. The presence of a benzyl group, a brominated phenyl ring, and a carbamate moiety contributes to its distinct chemical properties and reactivity, which are highly valued in synthetic chemistry and drug design.

In recent years, the interest in this compound has been fueled by its potential role in the development of novel therapeutic agents. The benzyl N-2-(3-bromophenyl)-4-methylpentan-2-ylcarbamate structure has been explored for its ability to interact with biological targets, making it a valuable intermediate in the synthesis of more complex molecules. Specifically, the 3-bromophenyl moiety is particularly noteworthy due to its ability to participate in various chemical reactions, including cross-coupling reactions, which are essential in modern drug synthesis.

The CAS No. 2680904-61-2 identifier ensures that researchers can reliably access and reference this compound in their studies. The systematic naming of this compound adheres to the International Union of Pure and Applied Chemistry (IUPAC) guidelines, ensuring clarity and consistency across scientific literature. This standardized naming convention is crucial for maintaining accuracy in chemical communication and facilitates easier retrieval of information related to this compound.

Recent advancements in computational chemistry have allowed for more efficient screening of potential drug candidates. The benzyl N-2-(3-bromophenyl)-4-methylpentan-2-ylcarbamate has been subjected to molecular docking studies to evaluate its binding affinity to various protein targets. These studies have revealed promising interactions with enzymes involved in metabolic pathways, suggesting its potential as an inhibitor or modulator. Such findings are particularly exciting as they could lead to the development of new treatments for metabolic disorders and other diseases.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The benzyl group serves as an excellent protecting group for carboxylic acids, allowing for selective modifications without affecting other functional moieties. The 4-methylpentan-2-yl chain provides a hydrophobic anchor that can enhance the compound's solubility and bioavailability when incorporated into larger molecules. Additionally, the 3-bromophenyl ring offers a site for further functionalization, enabling the creation of derivatives with tailored properties.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial tests have shown that it exhibits moderate activity against certain bacterial strains, indicating its potential as an antimicrobial agent. However, further research is needed to fully understand its mechanism of action and to assess its safety profile. The CAS No. 2680904-61-2 ensures that researchers can accurately track and compare results across different laboratories, fostering collaboration and accelerating the pace of discovery.

The growing interest in carbamates as pharmacophores stems from their versatility and their ability to mimic natural biological molecules. The benzyl N-2-(3-bromophenyl)-4-methylpentan-2-ylcarbamate is no exception, offering a scaffold that can be modified to target specific disease pathways. For instance, modifications at the 3-bromophenyl ring could enhance binding affinity or alter metabolic stability, making it a flexible tool for medicinal chemists.

Future research directions may include exploring the compound's role in drug delivery systems. The hydrophobic nature of the 4-methylpentan-2-yl chain could be leveraged to develop lipophilic prodrugs or nanoparticles that enhance targeted delivery. Additionally, the presence of bromine atoms provides opportunities for radiolabeling techniques, which are crucial for imaging studies and diagnostic applications.

The regulatory landscape for new pharmaceutical compounds is stringent but well-defined, ensuring that any potential therapeutic agents undergo rigorous testing before reaching clinical use. The benzyl N-2-(3-bromophenyl)-4-methylpentan-2-ylcarbamate, with its unique structure and promising biological activity, is poised to contribute significantly to this landscape if further studies validate its therapeutic potential.

In conclusion, Benzyl N-2-(3-bromophenyl)-4-methylpentan-2-ylcarbamate (CAS No. 2680904-61-2) represents a fascinating compound with diverse applications in pharmaceutical research. Its structural features make it a versatile intermediate for synthesizing more complex molecules, while its biological activity suggests potential therapeutic uses. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in drug discovery and development.